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For Researchers, Scientists, and Drug Development Professionals

Introduction
Trabectedin (ET-743, Yondelis®) is a potent marine-derived antitumor agent used in the

treatment of advanced soft-tissue sarcoma and ovarian cancer.[1] Originally isolated in minute

quantities from the tunicate Ecteinascidia turbinata, the natural supply is insufficient for clinical

demands.[2] A robust and scalable semi-synthetic process starting from cyanosafracin B has

been developed to address this supply issue.[2][3] Cyanosafracin B, an antibiotic readily

available in kilogram quantities through the fermentation of Pseudomonas fluorescens, serves

as a cost-effective and advanced starting material for the multi-step conversion to trabectedin.

[2]

These application notes provide a detailed overview of the key synthetic transformations

required to convert cyanosafracin B into trabectedin, based on the pivotal methodologies

developed by PharmaMar. The protocols are intended to guide researchers in the chemical

synthesis of this complex natural product analogue.
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The semi-synthesis of trabectedin from cyanosafracin B is a multi-step process involving

protection of reactive functional groups, construction of the core ring system, and

stereocontrolled introduction of key functionalities. The logical flow of this synthesis is depicted

below.
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Figure 1. High-level workflow for the conversion of Cyanosafracin B to Trabectedin.
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Quantitative Data Summary of Key Synthetic Steps
The following table summarizes the reported yields for the key transformations in the semi-

synthesis of trabectedin from cyanosafracin B.
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Step No.
Transformat
ion
Description

Starting
Material

Product Reagents Yield (%)

1a
N-BOC

Protection

Cyanosafraci

n B (3)

N-BOC

Intermediate
Boc₂O, EtOH 81

1b
O-MOM

Protection

N-BOC

Intermediate

BOC & MOM

Protected

Intermediate

MOMBr, i-

Pr₂NEt,

DMAP

83

2
Quinone

Hydrolysis

BOC & MOM

Protected

Intermediate

Hydrolyzed

Quinone (4)

NaOH,

MeOH
68

3
Reduction &

Cyclization

Hydrolyzed

Quinone (4)

Methylenedio

xy-bridged

Intermediate

(5)

H₂, Pd/C;

then

BrCH₂Cl,

Cs₂CO₃

56 (for 2

steps)

4 O-Allylation
Intermediate

(5)

Fully

Protected

Pentacycle

(6)

Allyl bromide,

Cs₂CO₃

5
N-BOC

Deprotection

Fully

Protected

Pentacycle

(6)

Deprotected

Amine
TFA, CH₂Cl₂ 95

6a

Edman:

Thiourea

Formation

Deprotected

Amine

Phenylthioure

a

Intermediate

Phenyl

isothiocyanat

e, CH₂Cl₂

87

6b

Edman:

Cyclization &

Cleavage

Phenylthioure

a

Intermediate

Primary

Amine (7)
HCl/dioxane 82

7
N-TROC

Protection

Primary

Amine (7)

TROC-

Protected

Amine

TrocCl,

pyridine
98
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8
O-MOM

Protection

TROC-

Protected

Amine

MOM-

Protected

Phenol (8)

MOMBr, i-

Pr₂NEt,

DMAP

88

9
N-TROC

Deprotection

MOM-

Protected

Phenol (8)

Deprotected

Amine

Intermediate

Zn, AcOH 83

10 Deamination

Deprotected

Amine

Intermediate

Key Alcohol

Intermediate

(9)

NaNO₂,

AcOH, THF,

H₂O

50

Detailed Experimental Protocols
The following protocols are adapted from the supporting information of the seminal publication

by Cuevas, C., et al. (2000).

Step 1: Protection of Cyanosafracin B (3)

N-BOC Protection: To a solution of cyanosafracin B (3) in ethanol, add di-tert-butyl

dicarbonate (Boc₂O). Stir the reaction mixture at 23 °C for 23 hours. After completion,

concentrate the mixture and purify the residue to yield the N-BOC protected intermediate.

(Yield: 81%).

O-MOM Protection: To a solution of the N-BOC intermediate in acetonitrile, add N,N-

diisopropylethylamine (i-Pr₂NEt), 4-dimethylaminopyridine (DMAP), and chloromethyl methyl

ether (MOMBr). Heat the mixture to 40 °C and stir for 6 hours. Upon completion, perform an

aqueous workup and purify the crude product by chromatography to obtain the fully

protected (BOC and MOM) cyanosafracin B. (Yield: 83%).

Step 2: Hydrolysis of the Methoxy-p-quinone to form Intermediate 4

Dissolve the fully protected cyanosafracin B in methanol.

Add a 1 M aqueous solution of sodium hydroxide (NaOH).

Stir the reaction mixture at 20 °C for 2.5 hours.
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Neutralize the reaction with a suitable acid and extract the product with an organic solvent.

Purify the crude product by column chromatography to yield the hydrolyzed quinone

intermediate 4. (Yield: 68%).

Step 3: Reduction and Formation of the Methylenedioxy Bridge (Intermediate 5)

Reduction: Dissolve intermediate 4 in a suitable solvent and add 10% Palladium on carbon

(Pd/C). Subject the mixture to a hydrogen atmosphere (1 atm) and stir at 23 °C for 2 hours.

This generates an unstable hydroquinone intermediate which must be used immediately in

the next step.

Cyclization: To the crude hydroquinone solution, add cesium carbonate (Cs₂CO₃) and

bromochloromethane (BrCH₂Cl) in dimethylformamide (DMF). Heat the reaction mixture to

110 °C for 2.5 hours.

After cooling, perform an aqueous workup, extract the product, and purify by

chromatography to yield the methylenedioxy-bridged intermediate 5. (Combined yield for the

two steps: 56%).

Step 4: O-Allylation to yield Fully Protected Pentacycle (6)

To a solution of intermediate 5 in DMF, add cesium carbonate (Cs₂CO₃) and allyl bromide.

Stir the reaction at 23 °C for 3 hours.

Perform an aqueous workup and purify the crude material to obtain the fully protected

pentacyclic intermediate 6.

Step 5 & 6: Deprotection and Edman Degradation to Primary Amine (7)

N-BOC Deprotection: Treat intermediate 6 with trifluoroacetic acid (TFA) in dichloromethane

(CH₂Cl₂) at 23 °C for 4 hours. After the reaction, remove the solvent and excess acid under

reduced pressure to obtain the deprotected amine. (Yield: 95%).

Edman Degradation (Thiourea Formation): Dissolve the resulting amine in CH₂Cl₂ and add

phenyl isothiocyanate. Stir at 23 °C for 3 hours. Concentrate the mixture and purify to yield
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the corresponding phenylthiourea. (Yield: 87%).

Edman Degradation (Cleavage): Treat the phenylthiourea intermediate with a 4.3 M solution

of HCl in 1,4-dioxane at 23 °C for 1 hour. This cleaves the alanine side chain. Perform an

appropriate workup to isolate the primary amine 7. (Yield: 82%).

Step 7-10: Conversion of Primary Amine (7) to Key Alcohol Intermediate (9)

N-TROC Protection: Dissolve amine 7 in CH₂Cl₂ and cool to 0 °C. Add pyridine followed by

2,2,2-trichloroethyl chloroformate (TrocCl). Stir for 1 hour at 0 °C. Purify the product to obtain

the TROC-protected amine. (Yield: 98%).

O-MOM Protection: To the TROC-protected amine in acetonitrile, add i-Pr₂NEt, DMAP, and

MOMBr. Heat the mixture to 40 °C for 6 hours. Purify the product to yield intermediate 8.

(Yield: 88%).

N-TROC Deprotection: Treat intermediate 8 with activated zinc dust in aqueous acetic acid

(AcOH) at 23 °C for 7 hours. Filter off the zinc and work up the reaction to isolate the

deprotected primary amine. (Yield: 83%).

Deamination: Dissolve the resulting amine in a mixture of THF and water, and cool to 0 °C.

Add acetic acid followed by an aqueous solution of sodium nitrite (NaNO₂). Stir the reaction

at 0 °C for 3 hours. This critical step converts the primary amine to a hydroxyl group, yielding

the key intermediate 9. (Yield: 50%).

The synthesis is completed from key intermediate 9 via nine additional steps, which include

coupling with a protected cysteine derivative, formation of the 10-membered lactone bridge,

and final deprotection steps to yield trabectedin (1).

Logical Relationship Diagram: Edman Degradation
The Edman degradation is a critical step for cleaving the alanine side chain. This process

involves two main chemical reactions: coupling with phenyl isothiocyanate and subsequent

acid-catalyzed cleavage.
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Figure 2. Logical flow of the Edman degradation for side-chain cleavage.

Disclaimer: These protocols are intended for informational purposes for qualified research

professionals. All chemical syntheses should be performed in a suitable laboratory setting with

appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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